Cas no 2171685-36-0 (2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid)

• Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid
• CAS No: 2171685-36-0
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6560330
• PubChem ID: 165539920
• Update Time: 2025-07-17

2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid
• 2-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]hex-5-enoic acid
• EN300-1500749
• 2171685-36-0

• Inchi： 1S/C27H32N2O6/c1-3-5-14-24(26(31)32)29-25(30)15-18(34-4-2)16-28-27(33)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h3,6-13,18,23-24H,1,4-5,14-17H2,2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： PECYBYBSZRBDPT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)CCC=C)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid

Professional Introduction to Compound with CAS No. 2171685-36-0 and Product Name: 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid

Compound with the CAS number 2171685-36-0 and the product name 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and biologically active molecule synthesis. The presence of multiple functional groups, including ethoxy, fluorenylmethoxycarbonyl, and amino substituents, makes it a versatile candidate for further chemical modifications and biological evaluations.

The structural framework of this compound is highly intricate, featuring a hexenoic acid backbone that is further modified by the incorporation of various functional groups. The 2-3-ethoxy moiety at the beginning of the chain introduces an electron-donating effect, which can influence the compound's reactivity and interactions with biological targets. Additionally, the 4-(9H-fluoren-9-yl)methoxycarbonyl}amino group adds a bulky aromatic ring system, which can enhance solubility and binding affinity in biological systems. These structural features make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of compounds that incorporate fluorene-based moieties due to their favorable photophysical properties and enhanced stability. The fluorenylmethoxycarbonyl (Fmoc) protecting group is particularly notable in peptide synthesis, where it provides an efficient and reversible protection strategy for amino groups. The application of Fmoc derivatives in this compound not only highlights its potential as a building block for peptide mimetics but also suggests its utility in broader synthetic chemistry applications.

The amino group within the molecule serves as a critical site for further functionalization, enabling the attachment of various pharmacophores or biomolecules. This flexibility allows chemists to tailor the compound's properties for specific biological targets, such as enzymes or receptors. Moreover, the hexenoic acid core provides a reactive site for Michael addition reactions or other conjugation strategies, which are commonly employed in drug design to enhance bioavailability and target specificity.

Recent studies have demonstrated the importance of incorporating ethoxy groups into pharmaceutical candidates to improve metabolic stability and reduce toxicity. The 2-3-ethoxy substitution in this compound aligns with these findings, suggesting that it may exhibit favorable pharmacokinetic profiles. Furthermore, the presence of multiple chiral centers in its structure opens up possibilities for enantioselective synthesis, which is crucial for developing single-enantiomer drugs with improved efficacy and reduced side effects.

The compound's potential applications extend beyond traditional small-molecule drug development. Its unique structural features make it a promising candidate for use in biocatalysis and enzyme inhibition studies. For instance, the combination of an amino group and a fluorene-based moiety could facilitate the design of transition-state analogs or covalent inhibitors targeting specific enzymatic pathways. Such inhibitors are highly sought after in medicinal chemistry due to their ability to provide potent and selective activity against disease-causing targets.

Advances in computational chemistry have also played a pivotal role in evaluating the biological potential of this compound. Molecular modeling techniques can predict binding interactions between this molecule and various biological targets, providing valuable insights into its mechanism of action. Additionally, virtual screening methods allow researchers to rapidly assess large libraries of compounds for their suitability as drug candidates. The structural complexity of this compound makes it an ideal candidate for such computational studies, which can accelerate the discovery process.

In conclusion, 2-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidohex-5-enoic acid represents a fascinating example of how intricate molecular structures can be leveraged to develop novel pharmaceutical agents. Its unique combination of functional groups offers numerous opportunities for further exploration in synthetic chemistry and drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.